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Abstract

Strontium hydride (SrHz2), a saline hydride, exhibits a rich polymorphism, undergoing structural
transformations under the influence of both temperature and pressure. Understanding these
allotropic forms is crucial for applications ranging from hydrogen storage to high-pressure
material science. This technical guide provides a comprehensive overview of the known
allotropic transformations of strontium hydride. It consolidates crystallographic data, details the
experimental protocols for synthesis and characterization, and presents logical workflows for
analysis. The information is intended to serve as a foundational resource for researchers in
materials science and related fields.

Introduction to Strontium Hydride Allotropy

Strontium hydride (SrH2) is a salt-like hydride that, under ambient conditions, exists as a stable
orthorhombic crystalline solid.[1] Like other alkaline earth hydrides, its structure and properties
can be significantly altered by external stimuli. The primary allotropic transformations observed
in SrH2 are driven by high temperatures and high pressures, leading to changes in its crystal
lattice, density, and electronic properties. These transformations are fundamental to
understanding the material's phase diagram and predicting its behavior in various technological
applications.

Allotropic Phases and Transformation Data
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Strontium hydride is known to exist in at least three distinct allotropic forms, with a fourth

predicted theoretically at very high pressures. The transformations between these phases are

characterized by specific temperature and pressure thresholds.

Data Presentation

The quantitative data for the known and predicted allotropes of strontium hydride are

summarized in the tables below for clear comparison.

Table 1: Crystallographic Data of Strontium Hydride Allotropes

Lattice Unit Cell .
Allotrope Crystal Space Condition
+ Phase . - Paramete Volume
ame stem rou S
g s @
, a =6.364, ,
Ambient Orthorhom Pnma (No. Ambient T,
a-SrH2 _ b = 3.875, 181.08
Pressure bic 62) P
c=7.343
High Not Not Not Not
[3-SrHz Temperatur  Determine Determine Determine Determine > 855 °C
e d d d d
High P6s/mmc a=412,c > 8.2 GPa,
y-SrH2 Hexagonal 83.51
Pressure (No. 194) =5.68 Room T
High Not Not > 115 GPa
0-SrH:z Pressure Hexagonal  AlB2z-type Determine Determine (Theoretica
(Predicted) d d )]

Note: The crystal structure and lattice parameters for the high-temperature B-SrHz phase are

not well-documented in the available literature.

Table 2: Allotropic Transformation Conditions
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. Transition Transition Pressure
Transformation Notes
Temperature (°C) (GPa)

Temperature-induced
0-SrH2 < B-SrH2 855 - reversible
transformation.

Pressure-induced
0-SrH2 - y-SrH2 Room Temperature ~8.2-84 reversible

transformation.

Theoretically
y-SrHz — 8-SrH2 Room Temperature > 115 predicted
transformation.

Experimental Protocols

Detailed methodologies are essential for the reproducible synthesis and characterization of
strontium hydride allotropes. The following sections outline the key experimental procedures.

Synthesis of Strontium Hydride (a-SrH2)

Strontium hydride is typically synthesized by the direct reaction of pure strontium metal with
high-purity hydrogen gas at elevated temperatures.

o Apparatus: A Sieverts-type apparatus or a tube furnace equipped with a gas flow system and
a reaction chamber made of a material inert to strontium (e.g., tantalum, molybdenum, or
alumina).

e Reactants:

o High-purity strontium metal (99.5% or higher).

o High-purity hydrogen gas (99.999% or higher), further purified using a getter if necessary.
e Procedure:

o Clean the strontium metal surface to remove any oxide layer. This is typically done inside
an inert atmosphere glovebox by mechanical scraping.
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o Place the cleaned strontium metal into the reaction chamber.

o Assemble the reaction chamber into the furnace setup and evacuate the system to a high
vacuum (<10-5 Torr) to remove atmospheric contaminants.

o Heat the strontium metal under vacuum to an initial temperature of approximately 200-250
°C.

o Slowly introduce purified hydrogen gas into the reaction chamber.

o Raise the temperature to 300-400 °C while maintaining a hydrogen atmosphere. The
reaction is exothermic. Sr (s) + Hz (g) — SrHz (s)

o Maintain these conditions for several hours to ensure complete hydrogenation. The
reaction progress can be monitored by the pressure drop in the hydrogen supply.

o After the reaction is complete, cool the sample slowly to room temperature under a
hydrogen atmosphere.

o The resulting product is a grayish-white powder of a-SrH2. Handle and store the product
under an inert atmosphere (e.g., argon) as it is sensitive to moisture and air.[2][3]

Characterization of the High-Temperature
Transformation (a < f3)

The temperature-induced allotropic transformation is studied using thermal analysis
techniques.

» Apparatus: Differential Thermal Analysis (DTA) or Differential Scanning Calorimetry (DSC)
instrument capable of reaching temperatures above 900 °C, coupled with a
thermogravimetric analyzer (TGA).

e Procedure:

o Load a small quantity (5-10 mg) of the synthesized a-SrHz powder into a crucible made of
an inert material (e.g., platinum or alumina) inside an inert atmosphere glovebox.
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o Place the crucible into the DTA/DSC furnace.
o Purge the furnace with a high-purity inert gas (e.g., argon) to prevent oxidation.

o Heat the sample from room temperature to approximately 900-1000 °C at a controlled rate
(e.g., 5-10 °C/min).

o Record the heat flow (DSC) or temperature difference (DTA) signal as a function of
temperature. A thermal event (an endothermic peak upon heating) will be observed at the
transition temperature.

o Cool the sample back to room temperature at the same controlled rate to observe the
corresponding exothermic peak, confirming the reversibility of the transition.

o The allotropic transformation in strontium hydride has been identified at 855 °C through
such thermal analysis.

Characterization of High-Pressure Transformations (a -
Y)

High-pressure allotropic transformations are investigated in situ using powder X-ray diffraction
(XRD) with a diamond anvil cell (DAC).

e Apparatus:
o Adiamond anvil cell (DAC) with diamond culets of appropriate size (e.g., 300-500 pm).

o A gasket made of a hard material (e.g., rhenium or stainless steel), pre-indented to create
a sample chamber.

o A high-brilliance X-ray source, typically a synchrotron beamline, providing monochromatic
X-rays (e.g., A = 0.3-0.7 A).[4]

o An area detector (e.g., CCD or image plate) for collecting diffraction patterns.
o Aruby fluorescence spectroscopy system for pressure calibration.

e Procedure:
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o DAC Loading: Inside a glovebox, place a small amount of finely ground a-SrH2z powder
into the sample chamber drilled in the gasket. A few microscopic ruby spheres are added
alongside the sample to serve as a pressure marker.[5]

o Pressure Medium: A pressure-transmitting medium (PTM) is added to the sample chamber
to ensure hydrostatic or quasi-hydrostatic conditions. For hydrides, an inert PTM like
helium, neon, or silicone oil is used.[6]

o Pressure Application: The DAC is sealed and pressure is applied incrementally by
tightening the screws of the cell.

o In Situ Measurement: At each pressure step, the DAC is mounted on the diffractometer. a.
The pressure is measured by focusing a laser on a ruby sphere and analyzing the
wavelength shift of its fluorescence R1 line. b. An X-ray diffraction pattern of the sample is
collected.

o Data Analysis: The collected 2D diffraction images are integrated into 1D intensity vs. 20
patterns. These patterns are analyzed to identify the crystal structure. As pressure
increases beyond ~8 GPa, new diffraction peaks corresponding to the hexagonal y-SrH2
(P6s/mmc) phase will appear, while the peaks of the orthorhombic a-SrH2 (Pnma) phase
diminish. This allows for the precise determination of the transition pressure and the
crystal structure of the new phase.[5][7]

Visualization of Processes

Diagrams created using the DOT language provide clear visual representations of the phase
relationships and experimental workflows.

Allotropic Transformation Pathway

The following diagram illustrates the relationship between the different allotropes of strontium
hydride as a function of temperature and pressure.
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Phase transitions of Strontium Hydride.

Experimental Workflow for High-Pressure XRD Analysis

This diagram outlines the logical sequence of steps involved in the high-pressure
characterization of strontium hydride using a diamond anvil cell.
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Workflow for high-pressure XRD studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b080679?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Crystal-structures-of-a-orthorhombic-SrH2-and-b-tetragonal-c-a1-ZrH2-with_fig10_234124309
https://labpartnering.org/patents/US9663364
https://patents.google.com/patent/US9663364B2/en
https://patents.google.com/patent/US9663364B2/en
https://arxiv.org/pdf/2103.16917
https://www.excillum.com/x-ray-methods/x-ray-scattering-and-diffraction/high-pressure-xrd/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12147935/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12147935/
http://hpstar.ac.cn/upload/files/2016/11/23132943997.pdf
https://www.benchchem.com/product/b080679#allotropic-transformations-of-strontium-hydride
https://www.benchchem.com/product/b080679#allotropic-transformations-of-strontium-hydride
https://www.benchchem.com/product/b080679#allotropic-transformations-of-strontium-hydride
https://www.benchchem.com/product/b080679#allotropic-transformations-of-strontium-hydride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b080679?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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